Cas no 1805396-48-8 (Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805396-48-8
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4809027
• Update Time: 2025-10-29

Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-3-14-7(10)4(2-13)6(5)8(11)12/h3,8H,1H3
• InChI Key： WVODZBRMQNIVKF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=C(C(=O)OC)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate, with the CAS number 1805396-48-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique pyridine ring structure, which serves as a versatile platform for various functional groups. The molecule incorporates a chlorine substituent at the 2-position, a cyano group at the 3-position, a difluoromethyl group at the 4-position, and a methyl ester group at the 5-position. These substituents collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of chlorine and cyano groups in this compound enhances its ability to interact with biological targets, making it a promising candidate for further exploration in pharmacological research. Additionally, the difluoromethyl group introduces unique electronic properties that can influence the compound's stability and reactivity under different conditions.

In terms of synthesis, Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate can be prepared through a multi-step process involving advanced organic reactions such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical research.

The application of this compound extends beyond pharmacology. In agricultural science, it has been investigated for its potential as a herbicide or insecticide, owing to its ability to disrupt key biochemical pathways in pests and weeds. Furthermore, its stability under harsh environmental conditions makes it a viable option for use in formulations that require long-term effectiveness.

From a materials science perspective, Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate has shown promise as a precursor for the synthesis of advanced materials such as polymer additives and catalysts. Its ability to form stable bonds with other molecules makes it an attractive candidate for applications in nanotechnology and composite materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. Such computational approaches are crucial for accelerating drug discovery and material design processes.

In conclusion, Methyl 2-chloro-3-cyano-4-(difluoromethyl)pyridine-5-carboxylate (CAS No: 1805396-48-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in medicine, agriculture, and materials science.